2-Chloro-5-(4'-chlorophenyl)-3-pyridylmethanol

• IUPAC Name: [2-chloro-5-(4-chlorophenyl)pyridin-3-yl]methanol
• InChI: InChI=1S/C12H9Cl2NO/c13-11-3-1-8(2-4-11)9-5-10(7-16)12(14)15-6-9/h1-6,16H,7H2
• InChI Key: ZRHGAVRAVVQMSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(N=C2)Cl)CO)Cl
• Molecular Formula: C12H9Cl2NO
• Molecular Weight: 254.11 g/mol

Description

2-Chloro-5-(4'-chlorophenyl)-3-pyridylmethanol (CPCPM) is an important chemical compound with a wide range of applications in scientific research. It has been studied extensively for its biochemical and physiological effects, as well as its potential for use in lab experiments.

Scientific Research Applications

2-Chloro-5-(4'-chlorophenyl)-3-pyridylmethanol has been studied extensively for its potential applications in scientific research. It has been used in a wide range of studies, including investigations into the effects of oxidative stress, the regulation of gene expression, and the development of novel therapeutic agents. Additionally, this compound has been studied for its potential use in drug delivery systems and as an inhibitor of the enzyme acetylcholinesterase.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(4'-chlorophenyl)-3-pyridylmethanol is not fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of acetylcholine, a neurotransmitter involved in the regulation of muscle movement and cognitive processes. By inhibiting the enzyme, this compound may be able to modulate the levels of acetylcholine in the body, leading to a variety of physiological effects.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In animal studies, it has been shown to reduce oxidative stress, modulate the expression of certain genes, and inhibit the enzyme acetylcholinesterase. Additionally, it has been studied for its potential effects on the cardiovascular system, immune system, and nervous system.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(4'-chlorophenyl)-3-pyridylmethanol has several advantages for use in lab experiments. It is relatively easy and inexpensive to synthesize, and it can be stored for long periods of time without significant degradation. Additionally, it is water-soluble, making it suitable for use in aqueous solutions. However, there are some limitations to its use in lab experiments. For example, it can be toxic in large doses, and it can interact with other compounds in unpredictable ways.

Future Directions

The potential applications of 2-Chloro-5-(4'-chlorophenyl)-3-pyridylmethanol in scientific research are vast and varied. In the future, this compound may be used to develop novel therapeutic agents, improve drug delivery systems, and modulate gene expression. Additionally, it may be studied for its potential to modulate the activity of other enzymes, as well as its effects on the cardiovascular, immune, and nervous systems. Finally, further research may be conducted to better understand its mechanism of action and potential side effects.

Synthesis Methods

2-Chloro-5-(4'-chlorophenyl)-3-pyridylmethanol is synthesized by a multi-step process beginning with the reaction of 4'-chlorophenylamine and 2-chloro-3-pyridylmethanol. The reaction of these two compounds produces a reaction product, which is then treated with sodium hydroxide to yield this compound. This synthesis method is relatively simple and cost-effective, making it suitable for use in laboratory settings.